Cas no 1999-42-4 (DL-Alanyl-DL-leucine)
DL-Alanyl-DL-leucine is a dipeptide composed of racemic forms of alanine and leucine. This compound is primarily utilized in biochemical and pharmaceutical research as a model substrate for studying peptide metabolism, enzyme specificity, and transport mechanisms. Its racemic nature allows for investigations into stereoselective interactions with enzymes and receptors. DL-Alanyl-DL-leucine is also employed in nutrient media for microbial culture studies due to its role as a nitrogen source. The product's stability and solubility in aqueous solutions make it suitable for experimental applications requiring controlled peptide degradation or synthesis. It serves as a valuable tool for probing peptide bond hydrolysis and amino acid uptake pathways in vitro.
